molecular formula C24H21F3N2O2S B304032 3,4-dimethyl-N-[2-(2-thienyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide

3,4-dimethyl-N-[2-(2-thienyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide

Cat. No. B304032
M. Wt: 458.5 g/mol
InChI Key: YDGVIXAUICUQHJ-BKUYFWCQSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,4-dimethyl-N-[2-(2-thienyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-[2-(2-thienyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide involves the inhibition of various enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that cause inflammation. It also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
3,4-dimethyl-N-[2-(2-thienyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and prevent the formation of biofilms by bacteria. It has also been found to have neuroprotective effects and improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-dimethyl-N-[2-(2-thienyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide in lab experiments include its potent anti-inflammatory, anti-cancer, and anti-bacterial properties. It also has neuroprotective effects and can improve cognitive function. However, the limitations of using this compound include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for the research on 3,4-dimethyl-N-[2-(2-thienyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide. These include further investigation into its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It can also be studied for its potential use in the treatment of various types of cancer and bacterial infections. Additionally, the safety and toxicity of this compound can be further evaluated to determine its potential use in clinical settings.
In conclusion, 3,4-dimethyl-N-[2-(2-thienyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide is a synthetic compound that has potential applications in various fields. Its anti-inflammatory, anti-cancer, and anti-bacterial properties, as well as its neuroprotective effects, make it a promising candidate for further research. However, more studies are needed to determine its safety and efficacy before it can be used in clinical settings.

Synthesis Methods

The synthesis of 3,4-dimethyl-N-[2-(2-thienyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide involves a series of chemical reactions. The starting materials include 2-thiophenecarboxylic acid, 2-(trifluoromethyl)benzaldehyde, and 3,4-dimethylaniline. These are reacted with various reagents such as phosphorus oxychloride, triethylamine, and N,N-dimethylformamide to produce the final product.

Scientific Research Applications

3,4-dimethyl-N-[2-(2-thienyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide has been extensively studied for its potential applications in various fields. It has been found to have anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

Product Name

3,4-dimethyl-N-[2-(2-thienyl)-1-({[2-(trifluoromethyl)benzyl]amino}carbonyl)vinyl]benzamide

Molecular Formula

C24H21F3N2O2S

Molecular Weight

458.5 g/mol

IUPAC Name

3,4-dimethyl-N-[(Z)-3-oxo-1-thiophen-2-yl-3-[[2-(trifluoromethyl)phenyl]methylamino]prop-1-en-2-yl]benzamide

InChI

InChI=1S/C24H21F3N2O2S/c1-15-9-10-17(12-16(15)2)22(30)29-21(13-19-7-5-11-32-19)23(31)28-14-18-6-3-4-8-20(18)24(25,26)27/h3-13H,14H2,1-2H3,(H,28,31)(H,29,30)/b21-13-

InChI Key

YDGVIXAUICUQHJ-BKUYFWCQSA-N

Isomeric SMILES

CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)NCC3=CC=CC=C3C(F)(F)F)C

SMILES

CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NCC3=CC=CC=C3C(F)(F)F)C

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NCC3=CC=CC=C3C(F)(F)F)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.